Cas no 10322-03-9 (Cholest-5-ene,3-butoxy-, (3b)-(9CI))

Cholest-5-ene,3-butoxy-, (3b)-(9CI) structure
10322-03-9 structure
Product Name:Cholest-5-ene,3-butoxy-, (3b)-(9CI)
CAS No:10322-03-9
MF:C31H54O
MW:442.759870052338
CID:232279
PubChem ID:295949
Update Time:2025-04-19

Cholest-5-ene,3-butoxy-, (3b)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-ene,3-butoxy-, (3b)-(9CI)
    • 3-butoxy-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
    • CHOLESTERYL BUTYL ETHER
    • (3R,8S,9S,10R,13R,14S,17R)-3-butoxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
    • 3-butoxycholest-5-ene
    • 3-butylcholesterol
    • cholesterol butyl ether
    • n-butyl cholesteryl ether
    • O-Butyl-cholesterin
    • O-butyl-cholesterol
    • NSC165597
    • NSC-165597
    • 10322-03-9
    • DTXSID00304393
    • SCHEMBL18760305
    • FT-0636679
    • Inchi: 1S/C31H54O/c1-7-8-20-32-25-16-18-30(5)24(21-25)12-13-26-28-15-14-27(23(4)11-9-10-22(2)3)31(28,6)19-17-29(26)30/h12,22-23,25-29H,7-11,13-21H2,1-6H3
    • InChI Key: RNIJCNIWUSGVHJ-UHFFFAOYSA-N
    • SMILES: O(CCCC)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

  • Exact Mass: 442.41700
  • Monoisotopic Mass: 442.417466342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 9.21310
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